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Compound of Interest

Compound Name: Sodium thiosulfate pentahydrate

Cat. No.: B104663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium thiosulfate
pentahydrate (Na₂S₂O₃·5H₂O) in various solvents. This document consolidates quantitative

solubility data, details experimental protocols for solubility determination, and presents a logical

workflow for these procedures.

Quantitative Solubility Data
Sodium thiosulfate pentahydrate exhibits its highest solubility in water, a characteristic that is

significantly influenced by temperature. Its solubility in organic solvents is considerably limited.

The following table summarizes the available quantitative data.
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Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Water 0 50.2[1]

Water 10 59.7[1]

Water 20 70.1[1][2][3]

Water 25 75.9[1]

Water 35 91.2[1]

Water 45 123.9[1]

Water 60 191.3[1]

Water 100 231[2]

Water 100 245[1]

Ethanol 20 0.0034[1]

Methanol - Soluble

It is important to note that sodium thiosulfate pentahydrate is generally considered insoluble

in ethanol.[4][5][6] It is also reportedly soluble in turpentine and ammonia, though quantitative

data for these solvents are not readily available in the literature.[4][6]

Experimental Protocols for Solubility Determination
The determination of the solubility of sodium thiosulfate pentahydrate can be performed

using several established methods. The choice of method depends on the solvent and the

required precision. Below are detailed methodologies for the isothermal shake-flask method

coupled with gravimetric or titrimetric analysis.

Isothermal Shake-Flask Method
This is a common and reliable method for determining the equilibrium solubility of a solid in a

liquid at a constant temperature.

Materials and Equipment:
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Sodium Thiosulfate Pentahydrate (analytical grade)

Solvent of interest

Thermostatically controlled water bath or incubator shaker

Conical flasks with stoppers

Analytical balance (readable to ±0.0001 g)

Filtration apparatus (e.g., syringe filters with appropriate membrane, Buchner funnel)

Drying oven

Pipettes and volumetric flasks

Magnetic stirrer and stir bars (optional)

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of sodium thiosulfate
pentahydrate to a conical flask containing a known volume of the solvent. The excess solid

is crucial to ensure that equilibrium is reached and the solution becomes saturated.

Equilibration: Tightly stopper the flask and place it in a thermostatically controlled water bath

or incubator shaker set to the desired temperature. Agitate the mixture at a constant rate for

a sufficient period to reach equilibrium. The time required for equilibration can vary and

should be determined experimentally by taking measurements at different time points until

the concentration of the solute in the solution remains constant. A typical equilibration time is

24 to 72 hours.

Phase Separation: Once equilibrium is achieved, cease agitation and allow the undissolved

solid to settle. It is critical to maintain the temperature of the solution during this step.

Sampling: Carefully withdraw a known volume of the clear supernatant liquid using a pre-

heated or pre-cooled pipette to the experimental temperature to avoid precipitation or

dissolution of the solute.
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Filtration: Immediately filter the collected sample using a filter membrane that is compatible

with the solvent and has a pore size sufficient to remove all undissolved particles (e.g., 0.45

µm). The filtration apparatus should also be at the experimental temperature.

Quantification: Determine the concentration of sodium thiosulfate in the filtrate using a

suitable analytical method, such as gravimetric or titrimetric analysis as described below.

Gravimetric Analysis
This method involves determining the mass of the dissolved solute after evaporating the

solvent.

Procedure:

Accurately weigh a clean, dry evaporating dish.

Pipette a known volume of the clear, saturated filtrate into the pre-weighed evaporating dish.

Re-weigh the evaporating dish with the filtrate to determine the mass of the solution.

Carefully evaporate the solvent in a drying oven at a temperature that will not decompose

the sodium thiosulfate (below 100°C to avoid loss of water of hydration).

Once all the solvent has evaporated, cool the evaporating dish in a desiccator and weigh it.

Repeat the drying and weighing steps until a constant mass is obtained.

The mass of the residue corresponds to the mass of sodium thiosulfate pentahydrate in

the known volume of the solvent.

Calculation:

Solubility ( g/100 g solvent) = [(mass of dish + residue) - (mass of empty dish)] / [(mass of dish

+ solution) - (mass of dish + residue)] * 100

Titrimetric Analysis (Iodometry)
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This method is suitable for aqueous solutions and relies on the reaction of thiosulfate ions with

iodine.

Reagents:

Standardized iodine solution (e.g., 0.1 N)

Starch indicator solution

Saturated filtrate of sodium thiosulfate pentahydrate

Procedure:

Accurately pipette a known volume of the clear, saturated filtrate into a conical flask.

Dilute the sample with a known volume of deionized water to a suitable concentration for

titration.

Add a few drops of starch indicator solution. The solution should remain colorless.

Titrate the diluted filtrate with the standardized iodine solution. The endpoint is reached when

the solution turns a persistent blue-black color.

Record the volume of the iodine solution used.

Perform the titration in triplicate to ensure accuracy.

Calculation:

The concentration of sodium thiosulfate in the filtrate can be calculated using the stoichiometry

of the reaction between thiosulfate and iodine (2S₂O₃²⁻ + I₂ → S₄O₆²⁻ + 2I⁻). From this

concentration, the solubility can be determined.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for determining the solubility of sodium
thiosulfate pentahydrate.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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